![molecular formula C9H11F3N2O2 B1479814 2-(3-(trifluoromethyl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol CAS No. 2092281-27-9](/img/structure/B1479814.png)
2-(3-(trifluoromethyl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol
Overview
Description
This compound is a pyrazole derivative with a trifluoromethyl group attached. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms . The trifluoromethyl group is a functional group in organic chemistry consisting of three fluorine atoms attached to a methyl group, which is known to significantly influence the chemical behavior of the molecules .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring and the trifluoromethyl group. The trifluoromethyl group is electron-withdrawing, which could influence the reactivity of the compound .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the trifluoromethyl group and the pyrazole ring. Pyrazoles can undergo various reactions, such as N-alkylation and N-acylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the trifluoromethyl group and the pyrazole ring. For example, the trifluoromethyl group is known to increase the lipophilicity of compounds, which can influence their biological activity .Scientific Research Applications
2-(3-TFM-6,7-DHPPCP-1(4H)-yl)ethan-1-ol has been studied for its potential applications in the fields of pharmaceuticals, biochemistry, and organic chemistry. In pharmaceuticals, this compound has been studied for its potential use as an anti-inflammatory agent. In biochemistry, it has been studied for its potential use as an inhibitor of certain enzymes, such as caspase-3. In organic chemistry, it has been studied for its potential use as a synthetic intermediate in the synthesis of other compounds.
Mechanism of Action
Target of Action
Pyrazoles, a class of compounds to which “2-(3-(trifluoromethyl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol” belongs, are known to interact with various biological targets. They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Mode of Action
The mode of action of “this compound” is likely to be influenced by its pyrazole core. Pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with biological targets .
Biochemical Pathways
Pyrazoles can participate in various biochemical pathways, depending on their specific substitutions and the biological context. They are often involved in the synthesis of condensed heterocyclic systems .
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-TFM-6,7-DHPPCP-1(4H)-yl)ethan-1-ol in laboratory experiments include its relatively low cost and its availability in a variety of forms, such as powder, solution, and solid. The main limitation of using this compound in laboratory experiments is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
Potential future directions for further research on 2-(3-TFM-6,7-DHPPCP-1(4H)-yl)ethan-1-ol include exploring its potential applications in other fields, such as drug development and materials science. Additionally, further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. Finally, further research could be conducted to explore potential new synthesis methods for this compound.
Safety and Hazards
properties
IUPAC Name |
2-[3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-1-yl]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2O2/c10-9(11,12)8-6-5-16-4-1-7(6)14(13-8)2-3-15/h15H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBZEMXSLZKWRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1N(N=C2C(F)(F)F)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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